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molecular formula C9H9ClN2 B3369072 Benzimidazole, 1-(2-chloroethyl)- CAS No. 22492-19-9

Benzimidazole, 1-(2-chloroethyl)-

Cat. No. B3369072
CAS RN: 22492-19-9
M. Wt: 180.63 g/mol
InChI Key: QSBYLGDMROVERI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05405861

Procedure details

A mixture of benzimidazole (4.72g, 40 mmol), bromochloroethane (3.4 ml, 41 mmol), potassium carbonate (5.52 g, 40 mmol) and dimethylformamide (60 ml) was stirred at room temperature for 20 hours. To the reaction mixture were added ethyl acetate and water, which was extracted with ethyl acetate. The organic layer was washed with water and then with a saturated aqueous sodium chloride solution, followed by drying (anhydrous sodium sulfate). The solvent was distilled off, and the residue was subjected to a silica gel chromatography (3.0×40 cm: ethyl acetate-hexane=2:1) to give 1-(2-chloroethyl)benzimidazole (5.56 g, 38%) as a colorless oily substance.
Name
benzimidazole
Quantity
4.72 g
Type
reactant
Reaction Step One
Name
bromochloroethane
Quantity
3.4 mL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
5.52 g
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
60 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
1-(2-chloroethyl)benzimidazole
Yield
38%

Identifiers

REACTION_CXSMILES
[N:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[NH:3][CH:2]=1.Br[CH:11]([Cl:13])[CH3:12].C(=O)([O-])[O-].[K+].[K+].CN(C)C=O>O.C(OCC)(=O)C>[Cl:13][CH2:11][CH2:12][N:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[CH:2]1 |f:2.3.4|

Inputs

Step One
Name
benzimidazole
Quantity
4.72 g
Type
reactant
Smiles
N1=CNC2=C1C=CC=C2
Name
bromochloroethane
Quantity
3.4 mL
Type
reactant
Smiles
BrC(C)Cl
Name
potassium carbonate
Quantity
5.52 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
dimethylformamide
Quantity
60 mL
Type
reactant
Smiles
CN(C=O)C
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature for 20 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
by drying (anhydrous sodium sulfate)
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off

Outcomes

Product
Details
Reaction Time
 20 h
Name
1-(2-chloroethyl)benzimidazole
Type
product
Smiles
ClCCN1C=NC2=C1C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 5.56 g
YIELD: PERCENTYIELD 38%
YIELD: CALCULATEDPERCENTYIELD 77%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.